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Compound of Interest

Compound Name: Allyl acetate

Cat. No.: B165787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the core physical properties of allyl acetate
(prop-2-enyl acetate), a key industrial intermediate. The information is presented to support

research, development, and quality control activities. All quantitative data is summarized for

clarity, and standard experimental methodologies are detailed.

Core Physical and Chemical Properties
Allyl acetate is a colorless liquid with a characteristic fruity odor.[1] It serves as a vital

precursor in the synthesis of allyl alcohol and other specialty chemicals.[2] A comprehensive

summary of its key physical properties is provided below.
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Property Value Units Conditions

Molecular Formula C₅H₈O₂ - -

Molecular Weight 100.12 g/mol -

Density 0.928 g/cm³ at 25 °C

Boiling Point 103-104 °C at 760 mmHg

Melting Point -96 °C -

Refractive Index 1.404 - at 20 °C

Water Solubility 28 g/L at 20 °C

Solubility in Organic

Solvents

Miscible with ethanol,

ether, and acetone
- -

Vapor Pressure 27.2 mmHg at 20 °C

Flash Point 6 - 15 °C Closed Cup

Autoignition

Temperature
374 °C -

Experimental Protocols
The determination of the physical properties of chemical compounds like allyl acetate relies on

standardized and reproducible experimental protocols. The following sections detail the general

methodologies for measuring the key properties listed above.

Determination of Boiling Point (Micro-Reflux Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For small sample volumes, a micro-boiling point

determination is a suitable and accurate method.[1][3]

Apparatus:

Small test tube (e.g., 150 mm diameter)
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Heating block or Thiele tube with heating oil[3]

Calibrated thermometer or temperature probe

Magnetic stirrer and stir bar (for heating block method)

Pasteur pipette

Procedure:

Approximately 0.5 mL of the allyl acetate sample is placed into the test tube along with a

small magnetic stir bar.[3]

The test tube is securely clamped within the heating block, which is situated on a hot plate

stirrer.

The thermometer is positioned so that its bulb is approximately 1 cm above the surface of

the liquid.[3]

The stirrer is activated to ensure gentle and uniform heating. The heat is then applied.

The sample is observed until it begins to boil and a ring of condensing vapor (refluxing)

becomes visible on the inner wall of the test tube.

The thermometer bulb must be level with this condensation ring for an accurate

measurement.[3]

The temperature at which the reading on the thermometer stabilizes during gentle reflux is

recorded as the boiling point.[1]

Heating is discontinued promptly after the measurement to prevent the sample from boiling

dry.

Determination of Density (Digital Density Meter Method)
Density is the mass of a substance per unit volume. Modern digital density meters, operating

on the oscillating U-tube principle, provide highly accurate and rapid measurements. This

method is consistent with standards such as ASTM D4052.[4]
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Apparatus:

Digital Density Meter with a thermostatically controlled cell

Syringe or automated sampler for sample injection

Cleaning and drying agents (e.g., deionized water, ethanol, acetone)

Procedure:

The instrument is calibrated using two standards of known density, typically dry air and

deionized water, at the desired measurement temperature (e.g., 25 °C).

The measuring cell (the U-tube) is thoroughly cleaned with appropriate solvents and dried

completely.

The allyl acetate sample is drawn into a syringe, ensuring it is free of air bubbles.

The sample is carefully injected into the measuring cell until it is completely filled. Automated

samplers can also be used for this purpose.[4]

The instrument allows the sample to reach thermal equilibrium within the cell.

The instrument measures the oscillation period of the U-tube containing the sample. This

period is directly related to the density of the sample.

The density value is calculated by the instrument's software based on the calibration data

and displayed, typically in g/cm³ or kg/m ³.[4]

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through the material. It is a fundamental property used for substance identification and

purity assessment. An Abbe refractometer is a common instrument for this measurement.[5]

Apparatus:

Abbe refractometer with a monochromatic light source (typically a sodium lamp, 589 nm)
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Constant temperature water bath to circulate water through the refractometer prisms

Dropper or pipette

Cleaning solvents (e.g., ethanol, acetone) and soft tissue

Procedure:

The refractometer is turned on, and the temperature is set and allowed to stabilize (e.g., 20

°C) by the circulating water bath.

The surfaces of the illuminating and refracting prisms are cleaned with a suitable solvent and

wiped dry with a soft tissue.[5]

A few drops of the allyl acetate sample are placed on the surface of the lower prism using a

dropper.[5]

The prism box is closed and locked to ensure the liquid spreads evenly, forming a thin film

between the two prisms.

While looking through the eyepiece, the adjustment knob is turned until the boundary line

between the light and dark fields appears sharp and is centered on the crosshairs.[5]

The refractive index value is read directly from the instrument's scale or digital display.

After the measurement, the prisms are cleaned thoroughly.

Determination of Water Solubility (Flask Method)
Water solubility is the concentration of a substance in a saturated aqueous solution at a given

temperature. For substances with solubility greater than 10⁻² g/L, the flask method described in

OECD Guideline 105 is appropriate.[6][7]

Apparatus:

Glass flasks with stoppers

Constant temperature shaker or magnetic stirrer in a thermostatted water bath
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Centrifuge or filtration apparatus

Analytical instrument for concentration measurement (e.g., Gas Chromatography, HPLC)

Calibrated balance

Procedure:

A preliminary test is conducted to determine the approximate solubility and the time required

to reach equilibrium.[7]

An excess amount of allyl acetate is added to a flask containing a known volume of

deionized water.

The flask is sealed and placed in a constant temperature water bath (e.g., 20 ± 0.5 °C) and

agitated vigorously for at least 24 hours to ensure equilibrium is reached.[6]

After agitation, the mixture is allowed to stand at the same temperature to let the phases

separate.

The aqueous phase is carefully separated from the excess undissolved allyl acetate by

centrifugation or filtration to remove any suspended micro-droplets.

The concentration of allyl acetate in the clear aqueous solution is determined using a

suitable and validated analytical method, such as Gas Chromatography (GC).

The process is repeated to ensure the results are reproducible.

Industrial Production and Purification Workflow
Allyl acetate is produced industrially via the gas-phase acetoxylation of propene. The process

involves reacting propene, acetic acid, and oxygen over a palladium-based catalyst.[2][8] The

resulting crude product stream then undergoes a multi-step purification process to isolate high-

purity allyl acetate.[9][10]
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Caption: Industrial workflow for the synthesis and purification of allyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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